3-(Prop-1-EN-2-YL)octan-2-one

• CAS No.: 69818-14-0
• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 3-prop-1-en-2-yloctan-2-one
• InChI: InChI=1S/C11H20O/c1-5-6-7-8-11(9(2)3)10(4)12/h11H,2,5-8H2,1,3-4H3
• InChI Key: SUVPXVHQGZHMKI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C(=C)C)C(=O)C

Description

3-(Prop-1-EN-2-YL)octan-2-one is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 ml of liquid ammonia was condensed into a 2-neck flask fitted with a dropping funnel, inlet tube, and dry-ice condenser. A few crystals of ferric chloride were added, followed by the addition of 2.3 g (0.1 mole) of sodium. When the sodium was converted to sodium amide, the deep blue color changed to gray. A solution of 10 g (0.1 mole) of 4-methyl-3-pentene-2-one in 10 ml of ether was added dropwise, resulting in a green-blue solution. After 15 minutes a solution of 1.5 g (1 equivalent) of bromopentane in 5 ml of ether was added, changing the color to light brown. After 1 hour of stirring, the ammonia was allowed to evaporate and ether and water were added. The organic layer was separated, washed with water, washed with two 10 ml portions of 5% HCl, and dried over MgSO4. Evaporation of the ether yielded 15 g (88% yield) of 3-pentyl-4-methyl-4-pentene-2-one: ##STR15##